Cas no 1343322-57-5 (1-[(2-methoxyphenyl)methyl]azetidin-3-amine)

• Product Name: 1-[(2-methoxyphenyl)methyl]azetidin-3-amine
• CAS No: 1343322-57-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5573596
• Update Time: 2025-05-28

1-[(2-methoxyphenyl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(2-methoxyphenyl)methyl]-
• 1-[(2-Methoxyphenyl)methyl]azetidin-3-amine
• 1-[(2-methoxyphenyl)methyl]azetidin-3-amine

• Inchi： 1S/C11H16N2O/c1-14-11-5-3-2-4-9(11)6-13-7-10(12)8-13/h2-5,10H,6-8,12H2,1H3
• InChI Key： FBOSXCHBAKRDRL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)CC(N)C1

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 276.3±35.0 °C(Predicted)
• pka: 8.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2-methoxyphenyl)methyl]azetidin-3-amine

Comprehensive Overview of 1-[(2-methoxyphenyl)methyl]azetidin-3-amine (CAS No. 1343322-57-5)

1-[(2-methoxyphenyl)methyl]azetidin-3-amine (CAS No. 1343322-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring an azetidin-3-amine core substituted with a 2-methoxyphenylmethyl group, is a promising candidate for drug discovery and development. Its molecular framework is particularly intriguing to researchers exploring novel small molecule therapeutics and bioactive compounds.

The growing interest in 1-[(2-methoxyphenyl)methyl]azetidin-3-amine is reflected in its increasing mentions across scientific literature and patent filings. Researchers are particularly drawn to its potential applications in central nervous system (CNS) drug development, given the presence of the azetidine ring, a structure known for its bioavailability and metabolic stability. The compound's amine functionality also makes it a versatile intermediate for further chemical modifications, aligning with current trends in fragment-based drug design and medicinal chemistry optimization.

From a synthetic chemistry perspective, CAS No. 1343322-57-5 represents an interesting challenge for organic synthesis methodologies. The construction of its azetidine ring system requires careful consideration of ring strain and stereochemistry, topics that are currently hot in method development circles. Recent advances in catalyzed ring-forming reactions and stereoselective synthesis have made compounds like this more accessible to researchers, addressing one of the most common search queries in synthetic organic chemistry forums.

The physicochemical properties of 1-[(2-methoxyphenyl)methyl]azetidin-3-amine make it particularly relevant to current discussions about drug-like properties and Lipinski's rule of five. With a molecular weight of 192.25 g/mol and the presence of both hydrogen bond donors and acceptors, this compound falls well within the desirable range for oral bioavailability, a topic frequently searched by medicinal chemists. The methoxy group contributes to the compound's lipophilicity, while the azetidine nitrogen provides a potential site for salt formation to improve solubility.

In the context of current pharmaceutical trends, 1343322-57-5 is being examined for its potential in addressing neurodegenerative diseases, a major focus area in drug development. The 2-methoxyphenyl moiety is structurally similar to fragments found in several neurologically active compounds, making this molecule particularly interesting for target identification studies. This aligns with numerous search queries about novel CNS targets and blood-brain barrier penetration strategies.

The analytical characterization of 1-[(2-methoxyphenyl)methyl]azetidin-3-amine presents several interesting aspects for discussion. Modern spectroscopic techniques such as NMR and mass spectrometry are essential for confirming its structure, with particular attention to the stereochemistry of the azetidine ring. These analytical challenges mirror common questions in structural elucidation forums and reflect current interests in advanced characterization methods for small molecules.

From a regulatory perspective, while CAS 1343322-57-5 is not currently classified as hazardous, proper handling procedures should always be followed, as with all research chemicals. This addresses frequent search queries about chemical safety protocols and laboratory best practices. The compound's stability under various conditions is another area of interest, particularly regarding storage recommendations and compatibility with common solvents.

The commercial availability of 1-[(2-methoxyphenyl)methyl]azetidin-3-amine has increased in recent years, responding to growing demand from pharmaceutical researchers and contract research organizations. Suppliers typically offer the compound with varying levels of purity, addressing another common search theme regarding chemical sourcing and quality specifications. The pricing and availability of such specialized intermediates are frequent topics in research chemical forums.

Looking forward, the potential applications of 1343322-57-5 in combinatorial chemistry and high-throughput screening platforms are particularly exciting. The compound's structural features make it a valuable building block for creating diverse chemical libraries, a strategy that continues to gain traction in drug discovery programs. This connects with numerous search queries about scaffold diversification and lead compound generation techniques.

In conclusion, 1-[(2-methoxyphenyl)methyl]azetidin-3-amine (CAS No. 1343322-57-5) represents an important compound at the intersection of medicinal chemistry and drug development. Its unique structural features, combined with current research trends, position it as a molecule of significant interest to both academic and industrial researchers. As investigations into its potential applications continue, this compound is likely to remain a topic of discussion in scientific circles and online research communities.